Cas no 138809-93-5 ((2S)-2-(3-nitrophenyl)oxirane)

• Product Name: (2S)-2-(3-nitrophenyl)oxirane
• CAS No: 138809-93-5
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 1255146
• PubChem ID: 11789562
• Update Time: 2025-04-20

(2S)-2-(3-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, (3-nitrophenyl)-, (S)-
• (2S)-2-(3-nitrophenyl)oxirane
• 138809-93-5
• EN300-1847511
• AKOS021451139

• Inchi： 1S/C8H7NO3/c10-9(11)7-3-1-2-6(4-7)8-5-12-8/h1-4,8H,5H2/t8-/m1/s1
• InChI Key： VVZFDVJTIOLMKC-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 55.67